68Zn

• IUPAC Name: zinc-68
• InChI: InChI=1S/Zn/i1+3
• InChI Key: HCHKCACWOHOZIP-AKLPVKDBSA-N
• Canonical SMILES: [Zn]
• Isomeric SMILES: [68Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID60932090
• Molecular Weight: 67.924844 g/mol
• CAS No.: 14378-35-9

Description

68Zn, is a stable isotope of zinc with an atomic number of 30 and a mass number of 68. It contains 30 protons and 38 neutrons in its nucleus. This isotope is one of the five stable isotopes of zinc, which also include zinc-64, zinc-66, zinc-67, and zinc-70. Zinc-68 has a natural abundance of approximately 18.45% . It is commonly used in various scientific research applications due to its stability and unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc-68 can be produced through the irradiation of zinc-67 in a nuclear reactor. The process involves neutron capture, where zinc-67 absorbs a neutron and transforms into zinc-68. This method requires precise control of neutron flux and irradiation time to ensure the desired isotope is produced efficiently .

Industrial Production Methods: Industrial production of zinc-68 typically involves the use of enriched zinc-67 targets. These targets are placed in a nuclear reactor and subjected to neutron irradiation. The resulting zinc-68 is then separated and purified using chemical processes such as ion exchange chromatography and solvent extraction .

Chemical Reactions Analysis

Nuclear Reaction: 68Zn(p,n)68Ga^{68}\text{Zn}(p,n)^{68}\text{Ga}this compound(p,n)68Ga

This reaction is critical for producing $^{68}\text{Ga}$, a positron-emitting isotope used in PET imaging. Experimental studies measured the cross-section of this reaction at varying proton energies :

Proton Energy (MeV)	Cross-Section (mb)	TALYS 1.9 Prediction (mb)
8.6 ± 0.9	12.4 ± 1.8	10.2 ± 1.5
12.1 ± 0.5	45.6 ± 4.3	42.7 ± 3.8
15.1 ± 0.3	89.2 ± 6.1	85.9 ± 5.9
17.7 ± 0.2	124.5 ± 8.7	130.2 ± 9.1

Key findings:

• Cross-sections increase with proton energy, peaking near 18 MeV.

• Experimental results align closely with theoretical predictions from the TALYS 1.9 code .

Cyclotron Production Using Solution Targets

A study optimized $^{68}\text{Ga}$ production using $^{68}\text{Zn NO}_3\text{ }_2$ in 0.2 N HNO$_3$ irradiated with 20 μA proton beams :

Parameter	Value
Production yield	192.5 ± 11.0 MBq/μA·h
Specific activity	5.20–6.27 GBq/μg
Radiochemical purity	>99.9%

Methodology highlights:

• Target design : Reduced volume (1.6 mL) with enhanced cooling allowed closed-system operation at pressures <100 psi.

• Separation : AG-50W-X8 resin trapped $^{68}\text{Ga}$, eluted with 3 N HCl (92–96% efficiency) .

Isotope Exchange in Biochemical Systems

$^{68}\text{Zn}$ was used to study metal ion kinetics in IMP-1 metallo-β-lactamase, revealing rapid exchange dynamics :

Time (min)	$^{68}\text{Zn}/^{64}\text{Zn}$ Ratio
0	0.3798
5	1.82
10	3.15
20	4.89

Key insights:

• Isotopic exchange reached equilibrium within 20 minutes.

• Techniques like ITV-ICP-MS and ESI-MS confirmed Zn$^{2+}$ substitution in enzymatic sites .

Radiolysis and Target Stability

Using $^{68}\text{ZnCl}_2$ in cyclotron targets caused rapid pressure spikes (>150 psi in 5 minutes) due to hydrogen and oxygen release from radiolysis. Switching to $^{68}\text{Zn NO}_3\text{ }_2$ in HNO$_3$ mitigated this issue, enabling stable 30-minute irradiations .

Scientific Research Applications

Production of Gallium-68

1.1 Cyclotron Production

The primary application of $^{68}\text{Zn}$ is as a target material in cyclotron facilities for the production of $^{68}\text{Ga}$. The reaction typically used is:

$$^{68}\text{Zn}(p,n)^{68}\text{Ga}$$

This reaction occurs when protons are bombarded onto enriched $^{68}\text{Zn}$ targets. Research indicates that using a solution of $^{68}\text{Zn}$ nitrate in nitric acid allows for efficient production yields of $^{68}\text{Ga}$. For instance, one study reported yields exceeding 25 GBq from an enriched $^{68}\text{Zn}$ solution irradiated in a Cyclone 18/9 cyclotron, with purification methods achieving over 85% yield for $^{68}\text{Ga}$ .

1.2 Advantages of Using this compound

The use of $^{68}\text{Zn}$ offers several benefits:

• Cost-effectiveness : Natural zinc contains approximately 18.75% $^{68}\text{Zn}$, making it a viable option for high-yield production without excessive costs .
• Short irradiation times : The cyclotron process can produce $^{68}\text{Ga}$ in under two hours, which is significantly faster than traditional generator methods .
• High purity : Automated systems developed for the separation and purification of $^{68}\text{Ga}$ ensure radionuclidic purity greater than 99.9% .

Clinical Applications

2.1 PET Imaging

Gallium-68 labeled compounds are increasingly utilized in PET imaging due to their favorable physical characteristics, including a half-life of approximately 67.7 minutes and high positron emission rates. These properties make $^{68}\text{Ga}-$labeled radiopharmaceuticals suitable for imaging various conditions, such as:

• Neuroendocrine tumors : Enhanced sensitivity and specificity have been demonstrated with $^{68}\text{Ga}-$DOTATATE compared to traditional agents like $^{111}\text{In}-$DTPA-octreotide .
• Cardiac imaging : The ability to visualize myocardial perfusion and detect inflammation or infection is facilitated by the rapid decay properties of $^{68}\text{Ga}$.

Research and Development

3.1 Case Studies

Several studies have explored the optimization of $^{68}\text{Zn}-$based targets:

• A study utilized an isotopically enriched $^{68}\text{Zn}$ solution to achieve high activity yields while maintaining low operational pressures within the target system . The results indicated that increasing the concentration of $^{68}\text{Zn}$ could further enhance production efficiency.
• Another investigation focused on the automation of the separation process, which streamlined the production workflow and minimized contamination risks during synthesis .

Mechanism of Action

The mechanism by which zinc-68 exerts its effects is primarily related to its role as a structural and catalytic component in various biological and chemical systems. In biological systems, zinc-68 can bind to proteins and enzymes, influencing their structure and function. It can also participate in redox reactions, acting as an electron donor or acceptor. The pathways involved in these processes include zinc finger proteins, metalloproteins, and various enzymatic reactions .

Comparison with Similar Compounds

Zinc-64: Another stable isotope of zinc with a higher natural abundance (49.17%).

Zinc-66: A stable isotope with a natural abundance of 27.73%.

Zinc-67: A stable isotope with a lower natural abundance (4.04%).

Zinc-70: The least abundant stable isotope of zinc (0.61%).

Comparison: Zinc-68 is unique due to its specific neutron-to-proton ratio, which gives it distinct nuclear properties compared to other zinc isotopes. Its stability and moderate natural abundance make it particularly useful in scientific research, especially in studies requiring precise isotopic measurements. Unlike zinc-64, which is more abundant, zinc-68 offers a balance between availability and specificity for certain applications .

Biological Activity

Zinc-68 ($^{68}$Zn) is a stable isotope of zinc that has garnered attention in various biological and medical applications, particularly in the field of nuclear medicine. This article explores its biological activity, production methods, and clinical implications, supported by data tables and case studies.

Overview of 68Zn

Isotope Characteristics:

• Atomic Mass: 67.926
• Half-Life: Stable (non-radioactive)
• Common Uses: Primarily used in the production of Gallium-68 ($^{68}$Ga) through the nuclear reaction $^{68}$Zn(p,n)$^{68}$Ga, which is significant for positron emission tomography (PET) imaging.

Production Methods

The production of $^{68}$Ga from $^{68}$Zn involves proton irradiation in cyclotrons. The efficiency and yield of this process are critical for clinical applications.

Table 1: Production Yield of $^{68}$Ga from $^{68}$Zn

Target Material	Proton Energy (MeV)	Yield (MBq/μA·h)	Specific Activity (GBq/μg)
$^{68}$Zn(NO₃)₂	20	192.5 ± 11.0	5.20 - 6.27

This table summarizes the results from a study that optimized the conditions for producing $^{68}$Ga using a cyclotron, demonstrating a high yield and specific activity suitable for clinical applications .

Biological Activity and Clinical Applications

Zinc Metabolism:
Zinc is an essential trace element in human biology, playing crucial roles in various physiological processes including immune function, protein synthesis, and DNA synthesis. The isotopic forms of zinc, including $^{68}$Zn, can be utilized to study zinc metabolism non-invasively.

Case Study: Measurement of Zinc Isotopes in Human Plasma
A study utilized radiochemical neutron activation analysis to measure the stable isotopes $^{68}$Zn and $^{70}$Zn in human plasma after oral administration of $^{70}$ZnCl₂. The findings indicated that the ratio of $^{70}$Zn to $^{68}$Zn could be monitored over time, providing insights into zinc absorption and metabolism under physiological conditions .

Table 2: Results of Zinc Enrichment Study

Time Post-Administration (h)	Plasma $^{70}$Zn/ $^{68}$Zn Ratio
0	Baseline
24	Increased
48	Stabilized

This data illustrates how isotopic labeling can track zinc levels in the body, highlighting the utility of isotopes like $^{68}$Zn in nutritional studies .

Toxicological Profile

While zinc is essential for health, excessive exposure can lead to toxicity. A review by the CDC outlines potential health effects from high levels of zinc exposure, including respiratory issues and alterations in lung function . This underscores the importance of monitoring zinc levels in both dietary and supplemental forms.

Q & A

Basic Research Questions

Q. What are the key nuclear and chemical properties of ⁶⁸Zn that make it relevant for isotope production in nuclear medicine?

⁶⁸Zn, with a natural abundance of 18.5%, is stable (spin 0) and has a high neutron number (N=38), making it suitable for proton-induced nuclear reactions. Its atomic mass (67.9248 Da) and HCP crystal structure enable efficient target fabrication for cyclotron irradiation. The ⁶⁸Zn(p,n)⁶⁸Ga and ⁶⁸Zn(p,2p)⁶⁷Cu reactions are prioritized due to their medical applications in PET imaging and theranostics .

Q. How do impurities in ⁶⁸Zn targets affect radiopharmaceutical purity, and what analytical methods are used to mitigate this?

Impurities (e.g., Fe, Ni, or other Zn isotopes) compete with Ga or Cu during chelation, reducing labeling efficiency. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and gamma spectroscopy are used to quantify impurities. Column rinsing with HNO₃ or HCl reduces ⁶⁸Zn residues to <1 μg/mL, while ion-exchange chromatography (e.g., AG50W-X4 resin) ensures high-purity ⁶⁸Ga or ⁶⁷Cu separation .

Q. What are the standard protocols for preparing ⁶⁸Zn targets for cyclotron irradiation?

Electrodeposition or pressing ⁶⁸Zn metal onto high-purity substrates (e.g., Au or Cu) is common. For liquid targets, 1.0 M ⁶⁸Zn(NO₃)₂ in 0.2–0.3 M HNO₃ is irradiated at 10–70 MeV proton energies. Solid targets require post-irradiation dissolution in 10N HCl before purification .

Advanced Research Questions

Q. How can discrepancies in ⁶⁸Zn(p,2p)⁶⁷Cu reaction cross-section data be resolved for reliable radionuclide yield predictions?

Discrepancies arise from variations in experimental setups (e.g., stacked-foil vs. liquid targets) and detector calibration. The Simultaneous Evaluation on KALMAN (SOK) code statistically reconciles data by applying least-squares fitting to EXFOR library datasets. This reduces uncertainties by 20–30%, enabling model-independent yield calculations .

Q. What strategies optimize the co-production of ⁶⁷Ga and ⁶⁷Cu from ⁶⁸Zn targets while minimizing isotopic interference?

Time-resolved gamma spectroscopy separates ⁶⁷Ga (t₁/₂ = 3.26 d) and ⁶⁷Cu (t₁/₂ = 61.83 h) based on decay curves. Automated synthesis modules (e.g., GE FASTlab) integrate dual-column purification (ZR resin for Ga, TK200 for Cu) with >95% separation efficiency. Energy thresholds <40 MeV preferentially favor ⁶⁷Cu production .

Q. How do proton energy and target thickness influence the ⁶⁸Zn(p,n)⁶⁸Ga reaction yield, and what computational models validate these parameters?

Thick-target yields peak at 70 MeV, producing up to 20 GBq of ⁶⁸Ga. The TALYS nuclear code simulates excitation functions, showing a 15% deviation from experimental data. Monte Carlo frameworks (e.g., FLUKA) optimize beam energy deposition and predict co-produced ⁶⁶Ga/⁶⁷Ga impurities .

Q. Methodological Challenges

Q. What techniques address the low recovery of ⁶⁸Zn during recycling from irradiated targets?

Liquid targets allow direct recovery via evaporation and HNO₃ reconstitution (90% efficiency). For solid targets, electrolytic refining recovers >85% ⁶⁸Zn, though residual Ga/Cu contamination (<0.1 ppm) requires secondary anion-exchange steps .

Q. How can isotopic fractionation of ⁶⁸Zn/⁶⁴Zn be minimized in geochemical tracer studies?

Zinc-doped sample-standard bracketing with MC-ICP-MS reduces fractionation to ±0.11‰ δ⁷¹Ga. The ⁶⁸Zn/⁶⁴Zn ratio is preferred over ⁶⁸Zn/⁶⁶Zn due to lower scatter in logarithmic space .

Q. Data Reporting Standards

• Cross-sections : Report with energy-resolved uncertainties (e.g., SOK-evaluated σ ± 0.5 mb).
• Yields : Specify proton flux (μA·h), target enrichment (≥98% ⁶⁸Zn), and post-purification activity (GBq/mg).
• Impurities : Tabulate ICP-MS results for Fe, Ni, and other transition metals .

Synthesis routes and methods I

Procedure details

Hydroxylapatite in an amount of 1.0 kg is added to 10 liters of water together with 32 g of silver nitrate and 69 g of zinc nitrate, and then the whole was stirred to make a reaction. The solids are separated off to form a cake, then the cake is rinsed thoroughly with distilled water and dried. The washed cake is heated or fired at 1200° C. and powdered to provide the antibacterial hydroxylapatite carrying about 2% by weight of silver in a metallic state and 1.5% by weight of zinc in a metallic state.

Synthesis routes and methods II

Procedure details

The zinc chelate of ethylenediamine disuccinic acid is prepared by dissolving 0.0055 moles (1.64 g) of ethylenediamine disuccinic acid in 6.0 grams of deionized water and 3.2 grams of 25 percent NaOH (sodium hydroxide). A sample, 0.005 moles (0.68 g), of zinc chloride is added with stirring. The final pH is adjusted with 25 percent aqueous NaOH solution to a pH of 7.6 and deionized water is added to obtain a final solution containing 2.8 percent chelated zinc.

Synthesis routes and methods III

Procedure details

The reaction product of 0.81 g. of zinc oxide, 9.91 g. of dimethyl-n-octadecyl [3(trimethoxysilyl)propyl] ammonium chloride, 10.0 g. of 28% aqueous ammonia in 100 g. of 2-n-butoxyethanol, after overnight agitation, was diluted with 15.0 g. of additional 2-n-butoxyethanol and gave a clear, homogeneous solution of a zinc ammine siliconate with an Si/Zn ratio of 2.0/1.0. Upon air drying, the solution gave a non-tacky coating which was firm, soft, water-repellent and water-insoluble, but swollen by toluene.

Synthesis routes and methods IV

Procedure details

A zinc salt of methotrexate was prepared as follows. Methotrexate (3.0 g, 0.0066 moles) was dissolved in 600 ml methanol at room temperature with rapid stirring. A solution of zinc acetate (0.6 g, 0.0033 moles) in 2 ml methanol was added dropwise to the methotrexate solution. Immediate precipitation (flocculent) was observed. The mixture was stirred for one hour at room temperature. The mixture was then concentrated in a rotating evaporator (roto-vap) at 40° C. The residue obtained (3.2 g) was dried under high vacuum. (C20H22N8O5)2Zn, MW 974.29; percent zinc: 6.46 (found), 6.71 (theoretical).